Cas no 89013-44-5 (Acetamide, N-[4-(4-amino-2-chlorophenoxy)phenyl]-)

Acetamide, N-[4-(4-amino-2-chlorophenoxy)phenyl]- structure
89013-44-5 structure
Product Name:Acetamide, N-[4-(4-amino-2-chlorophenoxy)phenyl]-
CAS No:89013-44-5
MF:C14H13ClN2O2
MW:276.718222379684
CID:615892
PubChem ID:13175005
Update Time:2025-04-19

Acetamide, N-[4-(4-amino-2-chlorophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[4-(4-amino-2-chlorophenoxy)phenyl]-
    • N-[4-(4-amino-2-chlorophenoxy)phenyl]acetamide
    • 89013-44-5
    • DTXSID90524821
    • Inchi: 1S/C14H13ClN2O2/c1-9(18)17-11-3-5-12(6-4-11)19-14-7-2-10(16)8-13(14)15/h2-8H,16H2,1H3,(H,17,18)
    • InChI Key: WSXHLQVCISVWBA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC(=CC=1)NC(C)=O)N

Computed Properties

  • Exact Mass: 276.0665554g/mol
  • Monoisotopic Mass: 276.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 64.4Ų

Acetamide, N-[4-(4-amino-2-chlorophenoxy)phenyl]- Related Literature

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